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Compound of Interest

Compound Name: 6,7,4'-Trihydroxyisoflavan

CAS No.: 94105-89-2

Cat. No.: B1206566

Get Quote

Structure, Synthesis, and Therapeutic Scope
Executive Summary & Chemical Identity
6,7,4'-Trihydroxyisoflavan (CAS: N/A for specific isomer; generic isoflavan structure) is a rare,

potent metabolite of the soy isoflavone daidzein. It is chemically distinct from its precursor 6-

Hydroxydaidzein (an isoflavone) by the absence of the C2-C3 double bond and the C4 ketone.

In the context of drug development, this molecule is gaining prominence as a "Super-

Antioxidant" analog of Equol. Unlike Equol (7,4'-dihydroxyisoflavan), the addition of a hydroxyl

group at the C6 position creates a catechol moiety (ortho-dihydroxy structure at C6, C7),

significantly enhancing its radical scavenging capability while attenuating its estrogenic

potency.
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Property Specification

IUPAC Name
4-(6,7-dihydroxy-3,4-dihydro-2H-chromen-3-

yl)phenol

Common Name 6-Hydroxyequol (6HE)

Molecular Formula

C

H

O

Molecular Weight 258.27 g/mol

Chirality
C3 is a chiral center. The bioactive form is (S)-6-

Hydroxyequol.

Key Moiety
Catechol (1,2-dihydroxybenzene) at Ring A

(positions 6,7).

Solubility
Low in water; soluble in DMSO, Ethanol,

Methanol.

Structural Distinction:

Equol: 7,4'-OH (Resorcinol-like Ring A). Potent ER

agonist.

6-Hydroxyequol: 6,7,4'-OH (Catechol-like Ring A). Superior Antioxidant; Weak SERM.[1]

Pharmacodynamics: Mechanism of Action
The therapeutic value of 6,7,4'-trihydroxyisoflavan lies in its decoupled pharmacological

profile: it retains the neuroprotective/vascular benefits of isoflavans without the potent

estrogenic risks associated with Equol.

A. Receptor Selectivity (SERM Profile)
Unlike S-Equol, which is a potent Estrogen Receptor beta (ER
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) agonist (Ki ~0.73 nM), 6-Hydroxyequol exhibits significantly reduced binding affinity.

ER

/ ER

Binding: 6HE shows 30–200 fold higher EC

(weaker binding) than S-Equol.[1][2][3]

Selectivity: It retains a slight preference for ER

over ER

, classifying it as a weak Selective Estrogen Receptor Modulator (SERM).

Implication: Reduced risk of estrogen-dependent adverse events (e.g., endometrial

hyperplasia) compared to Equol or Estradiol.

B. Antioxidant Mechanism (The Catechol Effect)
The presence of the 6-OH group creates a catechol structure, which is electrochemically

favorable for electron donation.

ROS Scavenging: 6HE exhibits ~40% higher DPPH radical scavenging activity compared to

other hydroxylated isoflavans (e.g., 3'-hydroxyequol).

Mechanism: The ortho-dihydroxy groups facilitate the formation of stable semiquinone

radicals, effectively terminating oxidative chain reactions.

C. Antimicrobial Activity
Uniquely, 6-Hydroxyequol has demonstrated specific antibacterial activity against Escherichia

coli, a property not significantly observed in Daidzein or Equol.

D. Comparative Pharmacological Data
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Compound
ER

Affinity

Antioxidant
Potency (DPPH)

Primary
Therapeutic Target

(S)-Equol High (Ki ~0.73 nM) Moderate
Menopause, Prostate

Health

6-Hydroxyequol Low (Weak Agonist) Very High (Catechol)
Neuroprotection,

Oxidative Stress

Daidzein Very Low Low Precursor only

Biosynthetic Production Protocol
For drug development applications, chemical synthesis (hydrogenation) often yields racemic

mixtures. The preferred method for generating bioactive (S)-6,7,4'-trihydroxyisoflavan is a

One-Pot Enzymatic Cascade using engineered E. coli.

Methodology: One-Pot Oxidoreductive Bioconversion
This protocol couples the reduction of Daidzein to Equol with the regioselective hydroxylation at

C6.[1][2][3]

Reagents & Biologicals
Host Strain:E. coli BL21(DE3).

Plasmids:

pCDF-Equol: Expressing 4 reductases (DZNR, DDRC, DHDR, THDR) from Lactococcus

strain 20-92.

pET-HpaBC: Expressing 4-hydroxyphenylacetate 3-monooxygenase (HpaBC) mutant

(T292A) for C6-specificity.[1][2][3]

Substrate: Daidzein (dissolved in DMSO).

Medium: M9 Minimal Medium + 2% Glucose.
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Step-by-Step Workflow
Inoculation & Induction:

Culture E. coli (co-transformed with both plasmids) in LB medium at 37°C until OD

reaches 0.6.

Induce with 0.1 mM IPTG. Incubate at 30°C for 10 hours to express enzymes.

Resting Cell Reaction (The "One-Pot" Phase):

Harvest cells by centrifugation (4,000 rpm, 10 min).

Resuspend in M9 minimal medium (high cell density: OD

~20).

Add Daidzein (final conc. 1 mM).[1][2][3]

Phase 1: Anaerobic Reduction (Daidzein

Equol)

Incubate under anaerobic conditions (nitrogen purge) at 37°C for 4–6 hours.

Mechanism:[4] DZNR/DHDR/THDR convert Daidzein to (S)-Equol.

Phase 2: Aerobic Hydroxylation (Equol

6-OH-Equol)

Switch to aerobic conditions (shaking at 200 rpm).

The presence of O

activates the HpaBC monooxygenase.

Incubate for 4 hours.

Mechanism:[4] HpaBC introduces the hydroxyl group at C6.[1]
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Extraction & Purification:

Extract culture broth with Ethyl Acetate (1:1 v/v) x 3.

Evaporate solvent under vacuum.

Purify via Semi-preparative HPLC (C18 column, Methanol/Water gradient).

Visualization: Biosynthetic Pathway
The following diagram illustrates the enzymatic cascade required to synthesize 6,7,4'-
Trihydroxyisoflavan from Daidzein.
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Caption: Enzymatic cascade for the conversion of Daidzein to 6,7,4'-Trihydroxyisoflavan (6-

Hydroxyequol). Blue arrows indicate anaerobic reduction; the Green arrow indicates aerobic

hydroxylation.

Analytical Protocol: LC-MS/MS Quantification
For pharmacokinetic studies, accurate quantification of 6,7,4'-Trihydroxyisoflavan in

biological fluids is critical.

Instrument: Triple Quadrupole LC-MS/MS (e.g., Agilent 6400 Series or Sciex QTRAP). Column:

C18 Reverse Phase (2.1 x 100 mm, 1.8 µm).

Sample Preparation:

Mix 100 µL Plasma/Urine with 10 µL Internal Standard (e.g., Daidzein-d4).

Enzymatic Hydrolysis: Add 100 µL

-glucuronidase/sulfatase (Helix pomatia) in acetate buffer (pH 5.0). Incubate at 37°C for 2
hours (to deconjugate glucuronides).

Extraction: Add 800 µL Ethyl Acetate. Vortex 2 min. Centrifuge. Collect supernatant. Dry

under N

. Reconstitute in 100 µL Methanol:Water (50:50).

LC Conditions:

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 8 mins.

MS Parameters (MRM Mode):

Precursor Ion:m/z 257.1 [M-H]

(Negative Mode).
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Product Ions: Optimize for m/z 135 (A-ring fragment) and m/z 121.

Note: 6-Hydroxyequol will elute earlier than Equol due to increased polarity from the extra

hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Frontiers | Regioselective One-Pot Synthesis of Hydroxy-(S)-Equols Using Isoflavonoid
Reductases and Monooxygenases and Evaluation of the Hydroxyequol Derivatives as
Selective Estrogen Receptor Modulators and Antioxidants [frontiersin.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.frontiersin.org%2Farticles%2F10.3389%2Ffbioe.2022.830712%2Ffull
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F15018930%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F20519559%2F
https://www.caymanchem.com/product/35405/6-7-4-prime-trihydroxyisoflavone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F21177762%2F
https://www.benchchem.com/product/b1206566/docs?utm_src=pdf-body#technical-monograph-6-7-4-trihydroxyisoflavan-6-hydroxyequol
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F125100
https://www.benchchem.com/product/b1206566?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.830712/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.830712/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.830712/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Regioselective One-Pot Synthesis of Hydroxy-(S)-Equols Using Isoflavonoid Reductases
and Monooxygenases and Evaluation of the Hydroxyequol Derivatives as Selective Estrogen
Receptor Modulators and Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]

3. Regioselective One-Pot Synthesis of Hydroxy-(S)-Equols Using Isoflavonoid Reductases
and Monooxygenases and Evaluation of the Hydroxyequol Derivatives as Selective Estrogen
Receptor Modulators and Antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

4. turkjps.org [turkjps.org]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Technical Monograph: 6,7,4'-Trihydroxyisoflavan (6-
Hydroxyequol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206566/docs#technical-monograph-6-7-4-
trihydroxyisoflavan-6-hydroxyequol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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